Cas no 1222556-35-5 (8-fluoro-2,3-dihydro-1,4-benzodioxin-6-ol)

• Product Name: 8-fluoro-2,3-dihydro-1,4-benzodioxin-6-ol
• CAS No: 1222556-35-5
• MF: C₈H₇FO₃
• MW: 170.137786149979
• CID: 5863527
• PubChem ID: 67357567
• Update Time: 2025-11-01

8-fluoro-2,3-dihydro-1,4-benzodioxin-6-ol Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-ol, 8-fluoro-2,3-dihydro-
• 8-fluoro-2,3-dihydro-1,4-benzodioxin-6-ol
• A1-16547
• NDSXJJZJGMOAAV-UHFFFAOYSA-N
• EN300-19372488
• 8-Fluoro-2,3-dihydrobenzo[1,4]dioxin-6-ol
• 1222556-35-5
• SCHEMBL2307031
• 8-Fluoro-2,3-dihydro-benzo[1,4]dioxin-6-ol
• 5-fluoro-2,3-dihydro-1,4-benzodioxin-7-ol
• 8-fluoro-2,3-dihydrobenzo[b][1,4]dioxin-6-ol

• Inchi： 1S/C8H7FO3/c9-6-3-5(10)4-7-8(6)12-2-1-11-7/h3-4,10H,1-2H2
• InChI Key： NDSXJJZJGMOAAV-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C=C(O)C=C2OCC1

Computed Properties

• Exact Mass: 170.03792224g/mol
• Monoisotopic Mass: 170.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 292.9±40.0 °C(Predicted)
• pka: 9.14±0.20(Predicted)

Additional information on 8-fluoro-2,3-dihydro-1,4-benzodioxin-6-ol

Introduction to 8-Fluoro-2,3-dihydro-1,4-benzodioxin-6-ol (CAS No. 1222556-35-5)

8-Fluoro-2,3-dihydro-1,4-benzodioxin-6-ol (CAS No. 1222556-35-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted benzodioxin ring system. The presence of the fluorine atom and the benzodioxin moiety endows this compound with a range of interesting biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 8-fluoro-2,3-dihydro-1,4-benzodioxin-6-ol is particularly noteworthy due to its potential to modulate specific biological targets. The benzodioxin ring system is known for its ability to interact with various receptors and enzymes, while the fluorine substitution can enhance the compound's lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent studies have explored the biological activities of 8-fluoro-2,3-dihydro-1,4-benzodioxin-6-ol in detail. One notable area of research involves its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 8-fluoro-2,3-dihydro-1,4-benzodioxin-6-ol may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 8-fluoro-2,3-dihydro-1,4-benzodioxin-6-ol has also been investigated for its neuroprotective effects. Preclinical studies using animal models have shown that this compound can reduce oxidative stress and neuroinflammation in the brain, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight the potential of 8-fluoro-2,3-dihydro-1,4-benzodioxin-6-ol as a neuroprotective agent.

The pharmacokinetic properties of 8-fluoro-2,3-dihydro-1,4-benzodioxin-6-ol have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, the compound has been found to be stable under physiological conditions and does not undergo extensive metabolism by cytochrome P450 enzymes.

To further understand the mechanisms of action of 8-fluoro-2,3-dihydro-1,4-benzodioxin-6-ol, molecular docking studies have been conducted to identify potential protein targets. These studies have revealed that the compound can bind to specific receptors such as peroxisome proliferator-activated receptors (PPARs) and nuclear factor-kappa B (NF-kB), which are involved in regulating inflammation and cell survival pathways. This binding affinity provides insights into the molecular basis of the compound's biological activities.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-fluoro-2,3-dihydro-1,4-benzodioxin-6-ol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 8-fluoro-2,3-dihydro-1,4-benzodioxin-6-ol (CAS No. 1222556-35-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and clinical potential.